Cas no 2121511-54-2 (2-Ethoxycarbonyl-5-ethylphenylboronic acid pinacol ester)

• Product Name: 2-Ethoxycarbonyl-5-ethylphenylboronic acid pinacol ester
• CAS No: 2121511-54-2
• MF: C₁₇H₂₅BO₄
• MW: 304.189005613327
• MDL: MFCD29088131
• CID: 5078839
• Update Time: 2026-03-01

2-Ethoxycarbonyl-5-ethylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxycarbonyl-5-ethylphenylboronic acid pinacol ester
• ethyl 4-ethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

• MDL： MFCD29088131
• Inchi： 1S/C17H25BO4/c1-7-12-9-10-13(15(19)20-8-2)14(11-12)18-21-16(3,4)17(5,6)22-18/h9-11H,7-8H2,1-6H3
• InChI Key： QALXENSAFBZBKZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(CC)C=CC=2C(=O)OCC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 392
• Topological Polar Surface Area: 44.8

Additional information on 2-Ethoxycarbonyl-5-ethylphenylboronic acid pinacol ester

Comprehensive Overview of 2-Ethoxycarbonyl-5-ethylphenylboronic acid pinacol ester (CAS No. 2121511-54-2)

The 2-Ethoxycarbonyl-5-ethylphenylboronic acid pinacol ester (CAS No. 2121511-54-2) is a highly versatile boronic acid derivative widely utilized in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound, characterized by its pinacol ester group, offers enhanced stability and reactivity, making it a preferred choice for researchers in pharmaceuticals, agrochemicals, and material science. Its molecular structure, featuring an ethoxycarbonyl and ethyl substituent, enables selective functionalization, which is critical for designing complex molecules.

In recent years, the demand for boronic acid esters like 2-Ethoxycarbonyl-5-ethylphenylboronic acid pinacol ester has surged due to their pivotal role in drug discovery and catalysis. Researchers frequently search for "boronic ester applications" or "CAS 2121511-54-2 synthesis," reflecting the compound's relevance in modern chemistry. Its compatibility with green chemistry principles, such as reduced solvent usage and lower energy consumption, aligns with the growing emphasis on sustainable practices in the chemical industry.

The compound's pinacol protection strategy is another area of interest, as it prevents unwanted side reactions during cross-coupling processes. This feature is particularly valuable in the synthesis of biaryl compounds, which are foundational in developing OLED materials and pharmaceutical intermediates. Users often inquire about "how to handle boronic esters" or "stability of pinacol boronic esters," highlighting the need for practical guidance in laboratory settings.

From a commercial perspective, 2-Ethoxycarbonyl-5-ethylphenylboronic acid pinacol ester is available in high purity grades, catering to both academic and industrial applications. Its role in high-throughput screening and medicinal chemistry has been widely documented, with studies emphasizing its efficiency in constructing carbon-carbon bonds. The compound's ethyl and ethoxycarbonyl moieties further expand its utility in tailoring molecular properties for specific applications.

As the chemical industry evolves, innovations in boron-based reagents continue to attract attention. The 2-Ethoxycarbonyl-5-ethylphenylboronic acid pinacol ester exemplifies this trend, offering a balance of reactivity and stability. For those exploring "advanced boronic acid derivatives" or "CAS 2121511-54-2 suppliers," this compound represents a reliable and efficient tool for synthetic challenges.